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Cat. No.: B15616201 Get Quote

OPC 4392: A Reference Compound for
Dopamine Receptor Studies
Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
OPC 4392, also known as 7-{3-[4-(2,3-dimethylphenyl)piperazinyl]propoxy}-2(1H)-quinolinone,

is a key pharmacological tool in the study of dopamine receptors. As a precursor to the atypical

antipsychotic aripiprazole (OPC-14597), OPC 4392 exhibits a unique profile as a dopamine D2

receptor partial agonist. This characteristic allows it to act as an agonist at presynaptic

autoreceptors, which regulate dopamine synthesis and release, and as a postsynaptic D2

receptor antagonist in environments with high dopamine levels. This dual action makes OPC

4392 an invaluable reference compound for investigating the complex mechanisms of

dopamine neurotransmission and for screening novel drug candidates targeting the

dopaminergic system.

These application notes provide a comprehensive overview of the in vitro pharmacological

profile of OPC 4392, including its binding affinities and functional activities at various dopamine

and serotonin receptors. Detailed protocols for key experiments are also presented to facilitate

the use of OPC 4392 as a reference compound in research and drug development settings.
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Data Presentation
The following tables summarize the quantitative pharmacological data for OPC 4392 at various

G protein-coupled receptors.

Table 1: Binding Affinity (Ki) of OPC 4392 for Dopamine and Serotonin Receptors

Receptor
Subtype

Ki (nM) Cell Line Radioligand Reference

Dopamine D₂L 2.9 ± 0.4 CHO [³H]Spiperone [1]

Dopamine D₂S 3.5 ± 0.6 CHO [³H]Spiperone [1]

Dopamine D₃ 1.8 ± 0.3 CHO [³H]Spiperone [1]

Dopamine D₄ 58 ± 11 CHO [³H]Spiperone [1]

Serotonin 5-

HT₁A
130 ± 20 CHO [³H]8-OH-DPAT [1]

Serotonin 5-

HT₂A
24 ± 3 CHO [³H]Ketanserin [1]

Serotonin 5-

HT₂C
15 ± 2 CHO [³H]Mesulergine [1]

Serotonin 5-HT₆ >10,000 HEK293 [³H]LSD [1]

Serotonin 5-HT₇ 430 ± 70 CHO [³H]LSD [1]

Table 2: Functional Activity of OPC 4392 at Dopamine D₂L Receptors
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Assay Parameter Value Cell Line Reference

[³⁵S]GTPγS

Binding
EC₅₀ (nM) 3.2 ± 0.9 CHO-D₂L [1]

Eₘₐₓ (% of

Dopamine)
48 ± 5 CHO-D₂L [1]

cAMP Inhibition
% Inhibition at 1

µM
25 ± 4 CHO-D₂L [1]

Signaling Pathways and Experimental Workflows
Dopamine D₂ Receptor Signaling Pathway
The following diagram illustrates the signaling pathway of the dopamine D₂ receptor, a Gi-

coupled receptor. As a partial agonist, OPC 4392 can both weakly activate this pathway in the

absence of the endogenous ligand, dopamine, and antagonize the effects of high

concentrations of dopamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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